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Compound of Interest

Compound Name: gamma-Hch 13C6

Cat. No.: B1511441 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stable isotope-labeled compound,

gamma-Hexachlorocyclohexane-13C6 (γ-HCH 13C6), a critical internal standard for the

analysis of its unlabeled counterpart, lindane. Lindane, the γ-isomer of hexachlorocyclohexane,

is a neurotoxic organochlorine pesticide with persistent environmental and biological concerns.

Accurate quantification is paramount for toxicological studies and environmental monitoring.

Core Properties of gamma-HCH 13C6
The use of a ¹³C-labeled internal standard is crucial for correcting matrix effects and variations

in sample preparation and analysis, thereby ensuring high accuracy and precision in

quantification.

Physicochemical Data
There are some discrepancies across suppliers and databases regarding the precise CAS

number and molecular weight of gamma-HCH 13C6. This is likely due to variations in the

isotopic labeling and the specific batches of the standard. The most commonly cited values are

presented below.
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Property Value Source(s)

CAS Number 222966-66-7, 104215-85-2 [1][2][3]

Molecular Formula ¹³C₆H₆Cl₆ [1]

Molecular Weight 296.8 g/mol , 296.79 g/mol [1][3][4]

Molecular Weight (with

Deuterium)
302.82 g/mol [5][6]

Toxicological Profile and Signaling Pathways of
gamma-HCH (Lindane)
The primary mechanism of neurotoxicity for gamma-HCH is its action as a non-competitive

antagonist of the gamma-aminobutyric acid type A (GABA-A) receptor-chloride channel

complex in the central nervous system.[1] This inhibition of the inhibitory neurotransmitter

GABA leads to hyperexcitability, convulsions, and, at high doses, death.[5]

In addition to its primary mode of action, gamma-HCH has been shown to affect other signaling

pathways, which may contribute to its broader toxicological profile, including potential

carcinogenic and endocrine-disrupting effects. These include:

Alterations in Calcium Homeostasis: Gamma-HCH can stimulate Ca²⁺ influx through voltage-

gated calcium channels in neuronal cells.[4][6]

Induction of Oxidative Stress: Exposure to gamma-HCH can lead to the generation of

reactive oxygen species (ROS), resulting in oxidative damage to cellular components.

Modulation of STAT3 Signaling: Some studies on HCH isomers suggest an activation of the

Signal Transducer and Activator of Transcription 3 (STAT3) signaling pathway, which is

implicated in carcinogenesis.[3]

Dopaminergic System Effects: Following acute exposure and seizures, an increase in

dopamine and its metabolites has been observed.[1]

Signaling Pathway of gamma-HCH Neurotoxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1511441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

